3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]benzonitrile

• IUPAC Name: 3-chloro-5-ethoxy-4-[(3-nitrophenyl)methoxy]benzonitrile
• InChI: InChI=1S/C16H13ClN2O4/c1-2-22-15-8-12(9-18)7-14(17)16(15)23-10-11-4-3-5-13(6-11)19(20)21/h3-8H,2,10H2,1H3
• InChI Key: MNMRLKRJRNVVFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C#N)Cl)OCC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H13ClN2O4
• Molecular Weight: 332.74 g/mol

Description

3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]benzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CENB, and it is a benzyl ether derivative of 3-chloro-5-ethoxy-4-cyanobenzonitrile.

Scientific Research Applications

3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]benzonitrile has been studied for its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been shown to exhibit anticancer, antifungal, and antibacterial activities. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease. In materials science, this compound has been used as a building block for the synthesis of liquid crystals and polymers. In organic synthesis, this compound has been used as a reagent for the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]benzonitrile is not fully understood. However, it has been suggested that this compound exerts its biological activity by inhibiting the activity of certain enzymes or by interfering with cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of various fungal and bacterial strains. In addition, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that this compound may have potential applications in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]benzonitrile in lab experiments is its high purity and stability. This compound is relatively easy to synthesize and purify, making it a useful reagent for organic synthesis and materials science. However, one limitation of using this compound is its potential toxicity. Care should be taken when handling this compound, and appropriate safety measures should be implemented.

Future Directions

There are several future directions for research on 3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]benzonitrile. One potential direction is to investigate its mechanism of action in more detail. This could involve studying the compound's interactions with specific enzymes or cellular signaling pathways. Another direction is to explore its potential applications in the treatment of Alzheimer's disease. Further studies could investigate the compound's ability to cross the blood-brain barrier and its efficacy in animal models of Alzheimer's disease. Additionally, research could focus on the synthesis of novel derivatives of this compound with enhanced biological activity or improved pharmacokinetic properties.